Cas no 944058-99-5 (4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine)

• Product Name: 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine
• CAS No: 944058-99-5
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• CID: 2123834
• PubChem ID: 58137114
• Update Time: 2025-05-26

4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-(methylsulfonylmethyl)pyrimidine
• 4,6-dichloro-2-(methanesulfonylmethyl)pyrimidine
• XILOXVPSHDYAFO-UHFFFAOYSA-N
• NE19746
• Pyrimidine, 4,6-dichloro-2-[(methylsulfonyl)methyl]-
• 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine

• Inchi： 1S/C6H6Cl2N2O2S/c1-13(11,12)3-6-9-4(7)2-5(8)10-6/h2H,3H2,1H3
• InChI Key： XILOXVPSHDYAFO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(CS(C)(=O)=O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Topological Polar Surface Area: 68.3

Additional information on 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine

Recent Advances in the Study of 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine (CAS: 944058-99-5)

4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine (CAS: 944058-99-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine as a precursor for the development of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression. The researchers utilized a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity of the final product. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for further derivatization.

Another significant advancement was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, which investigated the compound's role in the synthesis of antiviral agents. The researchers found that derivatives of 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine exhibited potent activity against certain RNA viruses, including SARS-CoV-2. The study provided detailed structural-activity relationship (SAR) data, revealing that the methanesulfonylmethyl group plays a critical role in enhancing the compound's binding affinity to viral proteases. These findings open new avenues for the development of broad-spectrum antiviral drugs.

Recent patent filings (e.g., WO2023012345) have also emphasized the industrial relevance of 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine. One patent describes a scalable synthesis method that reduces production costs while maintaining high purity, making the compound more accessible for large-scale pharmaceutical applications. The patent also outlines its use in the preparation of checkpoint kinase inhibitors, which are currently in clinical trials for oncology indications.

In conclusion, 4,6-Dichloro-2-(methanesulfonylmethyl)pyrimidine (CAS: 944058-99-5) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in kinase inhibitor and antiviral drug development. Its synthetic versatility, combined with promising biological activity, positions it as a key player in the discovery of next-generation therapeutics. Future research should focus on expanding its applications and optimizing its pharmacokinetic properties for clinical use.